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CAS No.: 102767-28-2

Cat. No.: S532922

Levetiracetam's neuropsychiatric side effects present a significant concern, with studies reporting varying

incidence rates. The following table quantifies these effects and identifies associated risk factors.
Table 1: Incidence and Risk Factors for Levetiracetam-Associated Neuropsychiatric Effects

| Aspect | Quantitative Data & Key Findings | Source & Population | | :--- | :--- | :--- | | Overall Incidence |
6.0% - 17.0% of patients [1] [2] [3]. One large study found 7.8% (111/1,412) experienced severe psychiatric
symptoms [4]. | Multiple studies in adults and elderly patients. | | Common Symptoms | Agitation, hostility,
anxiety, nervousness/irritability, depression, emotional lability, and sleep disturbances are common (>1/100
to <1/10) [1] [2]. Hostility (2.3%), anxiety (1.8%), and emotional lability (1.7%) are also reported [3]. |
Clinical studies and manufacturer's prescribing information. | | Severe Symptoms | Psychosis, hallucinations,
delusions, suicidal ideation/behavior, and severe aggression occur less frequently (>1/1,000 to <1/100) [1]
[2] [5]. The prevalence of psychosis is estimated at 1.4% [1]. | Case series and post-marketing surveillance. |
| Key Risk Factors | Younger age at epilepsy diagnosis and at LEV start [3]. Concurrent use of
Carbamazepine/Oxcarbazepine (OR 14.62) [3]. Rapid dose escalation [1] [5]. History of prior

psychiatric conditions [6] [3]. |
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The following FAQs and protocols provide a structured approach for managing these neuropsychiatric

adverse events.

FAQ 1: What is the first-line management for emergent neuropsychiatric symptoms? The initial step is

a thorough assessment to confirm the symptom causality is linked to levetiracetam. Key actions include:

e Causality Assessment: Use standardized tools like the Naranjo Scale to establish a probable link
between drug initiation/dose escalation and symptom onset [1].
e Symptom Monitoring: Employ psychiatric rating scales (e.g., Brief Psychiatric Rating Scale

(BPRS) for psychosis, Young Mania Rating Scale (YMRS) for manic symptoms) to objectively
guantify severity and track progression [1].

¢ Rule Out Other Causes: Exclude alternative causes like delirium, infection, or an underlying primary
psychiatric disorder [2].

FAQ 2: What are the recommended interventional strategies? If a causal link is established, the

following interventions are recommended, often leading to complete symptom resolution [1] [2] [4].

Table 2: Interventional Strategies for Managing Neuropsychiatric Adverse Effects

Intervention

Protocol Details

Clinical Evidence

Dose Reduction

Drug
Discontinuation &
Switching

Adjunctive
Pharmacotherapy

Gradually reduce the dose by 250-500 mg at 1-2
week intervals while monitoring for symptom
improvement and seizure control.

Cross-taper off levetiracetam while initiating an
alternative antiepileptic drug (AED). Common
alternatives: Sodium valproate, brivaracetam, or
lamotrigine [1] [2]. Note: Abrupt withdrawal must
be avoided to prevent withdrawal seizures [6].

Pyridoxine (Vitamin B6): Supplementation (dose
not standardized) may help alleviate
neuropsychiatric symptoms, though evidence is
still limited [5]. Antipsychotics: May be used
short-term to manage severe symptoms like
psychosis or aggression while the primary

Can lead to improvement
in behavioral problems
without discontinuing an
effective antiseizure
medication [5].

Multiple case series report
complete and rapid
resolution of symptoms
after switching, often within
1-2 weeks [1] [2].

A systematic review
suggested potential benefit
for pyridoxine [5].
Antipsychotics are a
supportive measure for
symptom control [4].
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Intervention Protocol Details Clinical Evidence

intervention (dose reduction/switch) is
implemented [4].

Proposed Mechanism of Action Underlying Side Effects

Levetiracetam's primary mechanism is binding to the Synaptic Vesicle Protein 2A (SV2A), modulating
neurotransmitter release [1] [7] [5]. The neuropsychiatric effects are thought to arise from its broader

pharmacological impacts.

The diagram below summarizes the proposed pathway from drug mechanism to clinical neuropsychiatric

symptoms.
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Proposed Pathway for Levetiracetam Neuropsychiatric Effects

Key Downstream Effects

Potential Cause Potential Cause /Potential Cause Potential Cause

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s532922?utm_src=pdf-body-img
https://www.smolecule.com/products/s532922?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s532922?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. Beyond Seizure Control: A Case Series on Levetiracetam ... [pmc.ncbi.nim.nih.gov]
2. understanding and managing levetiracetam-induced ... [pharmaceutical-journal.com]
3. Assessing the Incidence Rate of Neuropsychiatric Adverse ... [pmc.ncbi.nim.nih.gov]
4. Levetiracetam induces severe psychiatric symptoms in ... [sciencedirect.com]

5. Levetiracetam - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

6. Levetiracetam: Side Effects and How to Manage Them [healthline.com]

7. Clinical Pharmacology and Pharmacokinetics of ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Incidence and Spectrum of Neuropsychiatric Adverse Effects].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-

neuropsychiatric]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12357825/
https://pharmaceutical-journal.com/article/ld/case-based-learning-understanding-and-managing-levetiracetam-induced-psychiatric-symptoms
https://pmc.ncbi.nlm.nih.gov/articles/PMC11088830/
https://www.sciencedirect.com/science/article/pii/S1059131122002783
https://www.ncbi.nlm.nih.gov/books/NBK499890/
https://www.healthline.com/health/drugs/levetiracetam-side-effects
https://pmc.ncbi.nlm.nih.gov/articles/PMC3850169/
https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-neuropsychiatric
https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-neuropsychiatric
https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-neuropsychiatric
https://www.smolecule.com/products/b532922#managing-levetiracetam-side-effects-neuropsychiatric
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s532922?utm_src=pdf-bulk
https://www.smolecule.com/products/s532922?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s532922?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

